3,4,6-Tri-O-acetyl-2-azido-1-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glucopyranose
Overview
Description
3,4,6-Tri-O-acetyl-2-azido-1-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glucopyranose is a useful research compound. Its molecular formula is C18H31N3O8Si and its molecular weight is 445.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Glycosyl Donors and Acceptors
This compound is utilized in the synthesis of glycosyl donors and acceptors, facilitating the construction of glycosidic bonds. For example, it has been involved in the one-pot synthesis of 2-acetamido-1,3,4,6-tetra-O-acetyl-2-deoxy-β-d-glucopyranose, which is a crucial glycosyl donor for various glycosylation reactions. This process enables the selective formation of 1,2-trans glycosides, essential for oligosaccharide assembly (Pertel et al., 2018).
Solid-Phase Synthesis of Glycopeptides
Another application is in the solid-phase synthesis of glycopeptides, where derivatives of the compound are used for O-glycosylating resin-bound protected peptides. This technique is vital for the synthesis of glycopeptides, which are important for understanding protein glycosylation and developing therapeutics (Hollósi et al., 1991).
Synthesis of Disaccharides and Oligosaccharides
The compound's derivatives are instrumental in synthesizing disaccharides and oligosaccharides, which are fundamental structures in understanding cell signaling, microbial pathogenesis, and host-defense mechanisms. For instance, the synthesis of specific disaccharide units designed as repeating units in oligo- and polysaccharides highlights its role in creating complex carbohydrate structures (Kawada & Yoneda, 2009).
Click Chemistry for Glycoscience
Furthermore, this compound is used in click chemistry reactions to synthesize glucopyranosyl-1,2,3-triazoles, demonstrating its versatility in creating glycosidic linkages. These reactions are valuable for constructing glycoconjugates with potential therapeutic applications (Norris et al., 2004).
Modification and Synthesis of Glycoconjugates
Lastly, it is key in modifying glycoconjugates, such as through the synthesis of N-acetyl-9-deoxy-9-fluoroneuraminic acid, a compound with potential as a biological inhibitor. This showcases the compound's utility in modifying sugar molecules for specific biological functions (Sharma et al., 1988).
Mechanism of Action
Target of Action
The primary target of 3,4,6-Tri-O-acetyl-2-azido-1-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glucopyranose, also known as 1-O-tert-Butyldimethylsilyl 2-azido-2-deoxy-beta-D-glucopyranoside 3,4,6-triacetate, is glycosidase enzymes . These enzymes play a crucial role in the metabolism of carbohydrates, and their inhibition is a strategy in the development of antiviral drugs .
Mode of Action
This compound interacts with its targets by acting as a glycosidic compound . It showcases its significance in the synthesis of glycosidic compounds and the investigation of carbohydrate-mediated interactions . The 2-azido group acts as a latent amine, which can be re-accessible by several reductive chemistries . It plays an important role in α-selective glycosylations .
Biochemical Pathways
The compound affects the biochemical pathways related to the metabolism of carbohydrates. By inhibiting glycosidase enzymes, it interferes with the normal breakdown and synthesis of glycosidic compounds . This disruption can have downstream effects on the metabolic processes of cells, particularly those involving carbohydrates .
Result of Action
The result of the compound’s action is the inhibition of glycosidase enzymes, which can potentially combat viral infections . This makes the compound an invaluable asset in the pursuit of antiviral drugs .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the compound is sensitive to light and should be stored in a dark environment
properties
IUPAC Name |
[(2R,3S,4R,5R,6S)-3,4-diacetyloxy-5-azido-6-[tert-butyl(dimethyl)silyl]oxyoxan-2-yl]methyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H31N3O8Si/c1-10(22)25-9-13-15(26-11(2)23)16(27-12(3)24)14(20-21-19)17(28-13)29-30(7,8)18(4,5)6/h13-17H,9H2,1-8H3/t13-,14-,15-,16-,17+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFAXCGVPFHELQE-HHARLNAUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)O[Si](C)(C)C(C)(C)C)N=[N+]=[N-])OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[Si](C)(C)C(C)(C)C)N=[N+]=[N-])OC(=O)C)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H31N3O8Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40584091 | |
Record name | 3,4,6-Tri-O-acetyl-2-azido-1-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
445.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99049-65-7 | |
Record name | 3,4,6-Tri-O-acetyl-2-azido-1-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glucopyranose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40584091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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